Cas no 175082-78-7 (4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid)

• Product Name: 4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid
• CAS No: 175082-78-7
• MF: C₁₄H₁₄N₂O₆S₄
• MW: 434.53075838089
• CID: 5823078
• PubChem ID: 1641735
• Update Time: 2024-01-12

4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4,4-(4,4-dioxo-2,2-dithioxo-2H,2H-[5,5-bithiazolylidene]-3,3(4H,4H)-diyl)dibutyric acid
• 3-Thiazolidinebutanoic acid, 5-[3-(3-carboxypropyl)-4-oxo-2-thioxo-5-thiazolidinylidene]-4-oxo-2-thioxo-
• 4-{5-[(5E)-3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}butanoic acid
• (E)-4,4'-(4,4'-dioxo-2,2'-dithioxo-2H,2'H-[5,5'-bithiazolylidene]-3,3'(4H,4'H)-diyl)dibutanoic acid
• AKOS002197819
• 4-{(5E)-5-[3-(3-carboxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid
• HMS1583N07
• F0207-0201
• 4-[(5E)-5-[3-(3-carboxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• 175082-78-7
• CCG-2618

• Inchi： 1S/C14H14N2O6S4/c17-7(18)3-1-5-15-11(21)9(25-13(15)23)10-12(22)16(14(24)26-10)6-2-4-8(19)20/h1-6H2,(H,17,18)(H,19,20)
• InChI Key： GCBYEDXRLZYHIE-UHFFFAOYSA-N
• SMILES： S1C(=C2SC(=S)N(CCCC(O)=O)C2=O)C(=O)N(CCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 433.97347086g/mol
• Monoisotopic Mass: 433.97347086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 230Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 601.7±65.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids